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Compound of Interest

Compound Name: Acetyl tetrapeptide-5

Cat. No.: B1671839

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetyl Tetrapeptide-5, identified by CAS number 820959-17-9, is a synthetic peptide that has
garnered significant attention in the field of dermatology and cosmetology for its potential in
addressing common periorbital concerns such as puffiness, under-eye bags, and dark circles.
[1] This technical review synthesizes the available scientific literature to provide a
comprehensive understanding of its biochemical properties, mechanism of action, and
supporting data. While primarily utilized in cosmetic formulations, its targeted biological
activities offer insights for researchers in skincare and drug development.

Chemical and Physical Properties

Acetyl Tetrapeptide-5 is a tetrapeptide with the amino acid sequence Ac-Beta-Ala-His-Ser-
His-OH.[2] Its acetylation enhances stability and skin penetration.[3] Key chemical and physical
properties are summarized in the table below.
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Property Value Reference
CAS Number 820959-17-9 (121314151611 71I81e]
Molecular Formula C20H28N80O7 [2][5][6][8]
Molecular Weight 492.49 g/mol [2][5][8]
Appearance White to off-white lyophilized ]
powder
Purity >98% [6]
Solubility Soluble in water [4]

Eyeseryl, N-acetyl-B-alanyl-L-
Synonyms - o [416]8]
histidyl-L-seryl-L-histidine

Mechanism of Action

The multifaceted mechanism of action of Acetyl Tetrapeptide-5 involves several key biological
pathways that contribute to its efficacy in improving the appearance of the periorbital area.
These mechanisms include the regulation of vascular permeability, inhibition of enzymatic
activity, and protective effects against cellular damage.

1. Regulation of Vascular Permeability and Microcirculation:

A primary function of Acetyl Tetrapeptide-5 is its ability to reduce vascular permeability.[1] This
action helps to prevent the leakage of fluid from capillaries into the surrounding tissue, a major
contributor to edema and puffiness.[1] By improving microcirculation and lymphatic drainage, it
aids in the removal of excess fluids.[1][4] In vitro studies have demonstrated a dose-dependent
inhibition of vascular permeability, with a 1 mg/ml concentration achieving a 50% inhibition
compared to controls.[1]

2. Inhibition of Angiotensin-Converting Enzyme (ACE-1):

Acetyl Tetrapeptide-5 has been shown to inhibit the activity of Angiotensin-Converting
Enzyme (ACE-1).[2][4][5] ACE-1 is a key enzyme in the renin-angiotensin system, and its
inhibition can lead to a reduction in the local production of angiotensin Il, a potent
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vasoconstrictor that can contribute to fluid retention.[4] In vitro studies have shown that Acetyl
Tetrapeptide-5 at a concentration of 100 pg/mL inhibits ACE-1 activity.[5]

3. Anti-Glycation Properties:

Glycation is a non-enzymatic reaction between sugars and proteins, leading to the formation of
Advanced Glycation End-products (AGEs). AGEs can damage structural proteins like collagen
and elastin, resulting in a loss of skin elasticity and the formation of wrinkles.[10] Acetyl
Tetrapeptide-5 has been shown to inhibit the glycation process, thereby protecting the integrity
of the dermal matrix.[2][10][11]

4. Antioxidant Support:

The peptide also exhibits antioxidant properties by supporting the activity of superoxide
dismutase (SOD), a crucial endogenous antioxidant enzyme.[1][10] By bolstering the skin's
natural defense against oxidative stress, it helps to mitigate cellular damage caused by free
radicals.[10]

Quantitative Data Summary

Parameter Value Condition Reference
Vascular Permeability 1 mg/ml concentration
- 50% o
Inhibition (in vitro)
o ) 100 pg/mL
ACE-1 Inhibition Effective [5]

concentration (in vitro)

Experimental Protocols

Detailed experimental protocols for the synthesis and biological evaluation of Acetyl
Tetrapeptide-5 are often proprietary. However, based on the literature, the synthesis is
typically achieved through Solid-Phase Peptide Synthesis (SPPS).[1]

Solid-Phase Peptide Synthesis (SPPS) of Acetyl Tetrapeptide-5 (General Workflow):

A generalized workflow for the Solid-Phase Peptide Synthesis of Acetyl Tetrapeptide-5.
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Signaling Pathways and Mechanisms of Action

The biological effects of Acetyl Tetrapeptide-5 can be visualized through its interaction with
key physiological pathways implicated in skin health and aging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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